Cas no 2228622-55-5 (4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol)

• Product Name: 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol
• CAS No: 2228622-55-5
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 5965708
• PubChem ID: 165782944
• Update Time: 2025-10-22

4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol
• 2228622-55-5
• EN300-1926991

• Inchi： 1S/C10H13BrFNO2/c1-15-9-5-6(8(12)2-3-13)4-7(11)10(9)14/h4-5,8,14H,2-3,13H2,1H3
• InChI Key： PHJFHFNUCSVCNW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CCN)F)OC)O

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol

Introduction to Compound with CAS No. 2228622-55-5 and Product Name: 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol

The compound with the CAS number 2228622-55-5 and the product name 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure incorporates several key functional groups, including an amino group, a bromine substituent, and a methoxy group, which contribute to its versatile reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel phenolic derivatives due to their demonstrated efficacy in various therapeutic contexts. The presence of the 3-amino-1-fluoropropyl side chain in 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol is particularly noteworthy, as it introduces both basicity and fluorine substitution, which are known to enhance binding affinity and metabolic stability. These features make the compound a promising candidate for further exploration in the design of targeted therapies.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that phenolic compounds with similar structural motifs have shown promise in inhibiting key enzymes and pathways involved in inflammation, cancer, and neurodegenerative diseases. The bromo substituent at the 2-position of the phenol ring further enhances its pharmacological profile by improving lipophilicity and facilitating interactions with biological targets. This combination of structural elements positions 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol as a valuable scaffold for medicinal chemists.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to modulate drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of a fluorine atom at the 1-position of the propyl chain in 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol is particularly significant, as it has been shown to enhance the compound's interaction with biological receptors. This modification not only improves the compound's pharmacokinetic profile but also increases its potential for therapeutic efficacy.

The methoxy group at the 6-position of the phenol ring adds another layer of complexity to the compound's structure. Methoxy groups are well-known for their ability to influence electronic properties and solubility, making them valuable in fine-tuning the pharmacological characteristics of drug candidates. In the context of 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol, this methoxy group likely contributes to stabilizing the molecule's conformation and enhancing its binding interactions with target proteins.

From a synthetic chemistry perspective, 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol presents an interesting challenge due to its complex structure. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently, paving the way for rapid discovery and development of novel pharmaceuticals.

The potential applications of 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol extend beyond traditional therapeutic areas. Researchers are exploring its utility in diagnostic imaging, where fluorinated compounds are increasingly used as probes for molecular targeting. The unique combination of functional groups in this compound makes it a versatile tool for developing imaging agents that can provide detailed insights into biological processes at the molecular level.

In conclusion, 4-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.